2-benzyl-N,N'-bis(3,4-dimethylphenyl)propanediamide

• IUPAC Name: 2-benzyl-N,N'-bis(3,4-dimethylphenyl)propanediamide
• InChI: InChI=1S/C26H28N2O2/c1-17-10-12-22(14-19(17)3)27-25(29)24(16-21-8-6-5-7-9-21)26(30)28-23-13-11-18(2)20(4)15-23/h5-15,24H,16H2,1-4H3,(H,27,29)(H,28,30)
• InChI Key: CNOCYZFQFRCVJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(CC2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)C)C)C
• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol

Description

2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide is an organic compound with a complex structure, characterized by the presence of benzyl and dimethylphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide typically involves the reaction of benzylamine with 3,4-dimethylbenzoyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques, such as high-performance liquid chromatography (HPLC), to ensure the compound meets the required quality standards.

Chemical Reactions Analysis

Types of Reactions

2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for chlorination.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Halogenated derivatives.

Scientific Research Applications

2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N,N’-bis(3,4-dimethylphenyl)propanediamide: Lacks the benzyl group, leading to different chemical and biological properties.

2-benzyl-N,N’-bis(3,5-dimethylphenyl)propanediamide: Similar structure but with different methyl group positions, affecting its reactivity and applications.

Uniqueness

2-benzyl-N,N’-bis(3,4-dimethylphenyl)propanediamide is unique due to the presence of both benzyl and dimethylphenyl groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.